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Compound of Interest

2-(4-Fluoro-2-

Compound Name: trifluoromethylphenoxy)-
ethylamine
CAS No.: 2229397-91-3

Cat. No.: B1416050

The primary subject of this guide is 2-(4-Trifluoromethyl-phenyl)ethylamine, a versatile
intermediate in pharmaceutical and agrochemical synthesis.[1] Its structural features make it a
valuable precursor for a range of bioactive molecules, particularly those targeting neurological
pathways.[1]

Table 1: Physicochemical and Identification Data for 2-(4-Trifluoromethyl-phenyl)ethylamine
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Parameter Value Source(s)

CAS Number 775-00-8

Molecular Formula CoH1oF3N

Molecular Weight 189.18 g/mol
2-[4-

IUPAC Name (trifluoromethyl)phenyllethana
mine
4-
Trifluoromethylphenethylamine

Synonyms , 2-[4-
(Trifluoromethyl)phenyllethana
mine

Appearance Colorless to light yellow liquid

Boiling Point 210 °C

Density 1.186 g/cm3

Flash Point 86 °C

Slightly soluble in water;
Solubility soluble in toluene and other

organic solvents.

Section 2: Synthesis and Mechanistic
Considerations

The synthesis of trifluoromethyl-containing phenethylamines is a critical aspect of their
application. A common and efficient route to 2-(4-Trifluoromethyl-phenyl)ethylamine involves
the reduction of a nitrile precursor.

Experimental Protocol: Reductive Amination of p-
Trifluoromethylphenylacetonitrile
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This protocol describes a robust method for the synthesis of 2-(4-
trifluoromethylphenyl)ethylamine via the hydrogenation of (4-trifluoromethylphenyl)acetonitrile.

Step 1: Reactor Preparation and Reagent Charging
o A Parr hydrogenation reactor is charged with Raney Nickel (400 mg) as the catalyst.

e (4-trifluoromethylphenyl)acetonitrile (2 g, 10.81 mmol) is dissolved in a methanol-ammonia
solution (50 mL).

e The resulting solution is added to the prepared hydrogenation reactor.

Step 2: Hydrogenation

e The reactor is sealed and purged with hydrogen gas.

e The reaction mixture is stirred overnight under a hydrogen pressure of 50 psi.
Step 3: Reaction Monitoring and Work-up

o The progress of the reaction is monitored by thin-layer chromatography (TLC) using a mobile
phase of chloroform containing 10% methanol.

e Upon completion, the reaction mixture is filtered through a pad of diatomaceous earth to
remove the catalyst.

o The filtrate is concentrated under reduced pressure to yield the crude product.
Step 4: Purification and Analysis
e The crude product is dried under vacuum to afford 2-(4-trifluoromethylphenyl)ethylamine.

e The purity and identity of the final product can be confirmed by Liquid Chromatography-Mass
Spectrometry (LC-MS). A successful synthesis should yield a product with a high purity (e.g.,
98.73%) and an m/z corresponding to the protonated molecule ((M+H]* at 190.0).

Synthesis Workflow Diagram
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Reactants

p-Trifluoromethylphenylacetonitrile
Process Product & Analysis
Raney Nickel (Catalyst)
)
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Methanol-Ammonia Solution

Hydrogen Gas (50 psi)

2-(4-Trifluoromethyl-phenyl)ethylamine

Monoamine Neurotransmitter 5-HT2A Receptor Agonism (Potential)

Modulation of Neurotransmitter Activity

Serotonin Dopamine Norepinephrine

Click to download full resolution via product page

Caption: Potential biological activities of 2-(4-Trifluoromethyl-phenyl)ethylamine.
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Section 5: Safety, Handling, and Storage

Proper handling and storage of 2-(4-trifluoromethyl-phenyl)ethylamine are crucial for laboratory

safety.

Table 2: Hazard and Precautionary Information
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Hazard Statement

Precautionary Measures

Source(s)

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.
P301+P330+P331: IF
SWALLOWED: Rinse mouth.

Do NOT induce vomiting.
P303+P361+P353: IF ON
SKIN (or hair): Take off

immediately all contaminated

H314: Causes severe skin

burns and eye damage.

clothing. Rinse skin with

water/shower.

P305+P351+P338: IF IN
EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P210: Keep away from heat,

sparks, open flames, and hot

surfaces. No smoking.

H227: Combustible liquid.

P370+P378: In case of fire:

Use dry sand, dry chemical, or

alcohol-resistant foam to

extinguish.

Store in a well-ventilated

Storage place. Keep cool. Store at 0-8 ,

°C.

Incompatible Materials

Strong oxidizing agents.

Note: Always consult the material safety data sheet (MSDS) for the most current and

comprehensive safety information before handling this chemical.
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o 2-(4-Trifluoromethyl-phenyl)ethylamine. Chem-Impex. [Link]

» Synthesis of 2-(2-Trifluoromethylphenoxy)ethylamine. PrepChem.com. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. chemimpex.com [chemimpex.com]

¢ To cite this document: BenchChem. [Section 1: Core Compound Identification and
Physicochemical Profile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1416050#2-4-fluoro-2-trifluoromethylphenoxy-
ethylamine-cas-number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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